Cas no 2172140-65-5 (3-3-(4-{(benzyloxy)carbonylamino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(4-{(benzyloxy)carbonylamino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 2172140-65-5
• MF: C₁₉H₂₄N₄O₅
• MW: 388.417664527893
• CID: 6618649
• PubChem ID: 165502651
• Update Time: 2025-10-29

3-3-(4-{(benzyloxy)carbonylamino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172140-65-5
• 3-[3-(4-{[(benzyloxy)carbonyl]amino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• EN300-1451605
• 3-3-(4-{(benzyloxy)carbonylamino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid

• Inchi： 1S/C19H24N4O5/c1-23-11-9-19(10-12-23,17-20-15(28-22-17)7-8-16(24)25)21-18(26)27-13-14-5-3-2-4-6-14/h2-6H,7-13H2,1H3,(H,21,26)(H,24,25)
• InChI Key： NCKARAKIKYGPMM-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2(CCN(C)CC2)NC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 388.17466988g/mol
• Monoisotopic Mass: 388.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 118Ų

Additional information on 3-3-(4-{(benzyloxy)carbonylamino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid

3-(4-{(Benzyloxy)carbonylamino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172140-65-5)

3-(4-{(Benzyloxy)carbonylamino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid, with the CAS registry number 2172140-65-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperidine ring, an oxadiazole moiety, and a benzyloxy group. The combination of these functional groups makes it a promising candidate for various therapeutic applications.

The molecular structure of this compound is notable for its oxadiazole ring, which is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. Oxadiazoles are known for their versatility in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which can enhance bioavailability and target binding affinity. The presence of the piperidine ring further adds to the compound's structural complexity and potential pharmacological activity. Piperidine derivatives are often associated with central nervous system effects due to their ability to interact with various receptors.

Recent studies have focused on the benzyloxy group within this compound, which plays a crucial role in modulating its pharmacokinetic properties. The benzyloxy group is known to improve solubility and stability, making it easier for the compound to cross biological membranes. This feature is particularly advantageous in drug design, where bioavailability is a critical factor. Additionally, the carbonylamino group attached to the piperidine ring contributes to the compound's ability to form hydrogen bonds, which can enhance its interaction with target proteins.

In terms of pharmacological activity, this compound has shown potential as a modulator of ion channels and receptors. Ion channels are integral to various physiological processes, including neuronal signaling and muscle contraction. By targeting these channels, the compound could potentially be used in the treatment of conditions such as epilepsy, chronic pain, and cardiovascular disorders. Recent research has highlighted its ability to inhibit voltage-gated sodium channels, which are implicated in several pathological conditions.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the oxadiazole ring through cyclization reactions and the introduction of the benzyloxy group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity. The development of efficient synthetic routes has been an area of active research, driven by the need for scalable production methods.

In conclusion, 3-(4-{(Benzyloxy)carbonylamino}-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2172140-65-5) represents a significant advancement in medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable tool for drug discovery efforts targeting ion channel-related disorders. As research continues to uncover its full potential, this compound holds great promise for future therapeutic applications.